Sodium 2-phenoxyethanesulfonate

• Molecular Formula: C8H9NaO4S
• Molecular Weight: 224.21 g/mol
• IUPAC Name: sodium;2-phenoxyethanesulfonate
• InChI: InChI=1S/C8H10O4S.Na/c9-13(10,11)7-6-12-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,9,10,11);/q;+1/p-1
• InChI Key: HGIRFLLMIHLRFO-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)OCCS(=O)(=O)[O-].[Na+]

Description

Sodium 2-phenoxyethanesulfonate is a useful research compound. Its molecular formula is C8H9NaO4S and its molecular weight is 224.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sodium 2-phenoxyethanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sodium 2-phenoxyethanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of Na2SO3 (12.9 g, 102.3 mmol) in 100 mL of water is added β-chlorophenetole (15.3 g, 97.4 mmol), and the mixture is stirred at 120° C. for 24 h. Cooling the mixture affords white precipitates, which are collected by filtration and dried in vacuo. The product is obtained as a white solid in 87% yield. The structure is confirmed by 1H-NMR spectrum (DMSO-d6). δ [ppm]: 2.88 (t, 2H), 4.18 (t, 2H), 6.88–6.93 (m, 3H), 7.24–7.29 (m, 2H).